(4-PROPYLPIPERAZINO)(4-PYRIDYL)METHANONE

• IUPAC Name: (4-propylpiperazin-1-yl)-pyridin-4-ylmethanone
• InChI: InChI=1S/C13H19N3O/c1-2-7-15-8-10-16(11-9-15)13(17)12-3-5-14-6-4-12/h3-6H,2,7-11H2,1H3
• InChI Key: HNYZXUAAIVHQCO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C(=O)C2=CC=NC=C2
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

(4-Propylpiperazino)(4-pyridyl)methanone is a heterocyclic compound featuring a piperazine moiety linked to a 4-pyridyl group via a ketone bridge. The 4-pyridyl ring is a critical pharmacophore in medicinal chemistry, often contributing to hydrogen bonding and electrostatic interactions with biological targets. This compound’s structural attributes position it as a candidate for antimicrobial or central nervous system (CNS) drug development, given the prevalence of similar scaffolds in such applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-PROPYLPIPERAZINO)(4-PYRIDYL)METHANONE typically involves the reaction of 4-pyridinemethanol with propylpiperazine under specific conditions. One common method includes the use of sodium borohydride and lithium chloride in tetrahydrofuran as a reductive mixture, followed by the addition of methyl isonicotinate and heating under reflux for several hours .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions: (4-PROPYLPIPERAZINO)(4-PYRIDYL)METHANONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride.

Substitution: The piperazine and pyridyl rings allow for nucleophilic substitution reactions, often using halogenated reagents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated reagents like bromoethane in the presence of a base.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridyl ketones, while substitution reactions can introduce various functional groups onto the piperazine ring.

Scientific Research Applications

(4-PROPYLPIPERAZINO)(4-PYRIDYL)METHANONE has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor and receptor modulator.

Medicine: Investigated for its anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of (4-PROPYLPIPERAZINO)(4-PYRIDYL)METHANONE involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets by binding to their active sites, thereby influencing various biochemical pathways. For instance, it has been shown to reduce the levels of pro-inflammatory cytokines like TNF-α and IL-1β, indicating its potential as an anti-inflammatory agent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Steric Comparisons

Key structural analogs include compounds with variations in the piperazine/piperidine ring substituents and aromatic systems. Below is a comparative analysis based on steric, electronic, and activity data derived from experimental studies:

Compound Name	Substituents (R Group)	Molecular Weight	Activity Against M. tuberculosis (vs. INH)	Key Findings
INH (Isoniazid) Reference	4-pyridyl	137.14	100% (Baseline)	Optimal activity due to 4-pyridyl N4 interactions with Thr196 .
Compound 1 (INH Derivative)	Five-member ring (e.g., pyrrole)	~250–300*	Lower (50–70%)	Smaller plane size reduces steric fit; no H-bonds with pyrophosphate .
Compound 34 (Piperidine Derivative)	Piperidine ring	~300–350*	Lowest (<20%)	Bulky piperidine clashes with Trp222, eliminating H-bonds .
(4-Nitrophenyl)(Piperazino)Methanone	4-nitrophenyl	261.27	N/A	Nitro group enhances electronegativity; potential steric hindrance .
(4-BENZYLPIPERAZINO)(Chloro-TF Pyridinyl)Methanone	Benzyl, chloro-trifluoromethyl pyridinyl	466.93	N/A	High steric bulk from benzyl and CF₃ groups; likely poor target engagement .

*Estimated based on structural analogs from –2.

Electrostatic and Hydrogen-Bonding Profiles

• 4-Pyridyl Group (INH and Target Compound): The nitrogen at the 4-position (N4) is essential for forming hydrogen bonds with Thr196 in InhA, a critical interaction for antitubercular activity. Substitution with non-nitrogenous groups (e.g., phenyl in Compound 5) reduces activity by 30–50% due to loss of electrostatic complementarity .
• Propylpiperazino Substituent: Compared to bulkier groups (e.g., benzhydryl in ), the propyl chain balances steric tolerance and hydrophobic interactions. Piperazine’s tertiary nitrogen may participate in additional H-bonding or charge interactions, depending on protonation state.

Activity Trends and Steric Limits

• Optimal Steric Volume : The 4-pyridyl ring’s planar geometry aligns with CoMFA/CoMSIA green contours (favorable steric regions), while larger substituents (e.g., bicyclic rings in Compounds 9–32) exceed steric limits, disrupting binding .
• Piperazine vs. Piperidine : Piperidine derivatives (e.g., Compound 34) exhibit lower activity due to axial bulk, whereas piperazine’s smaller size and flexibility may enhance adaptability in binding pockets .

Critical Research Findings

Steric Hindrance : Substituents larger than 4-pyridyl (e.g., bicyclic rings, benzhydryl) reduce activity by clashing with Trp222 and Ala191 in InhA .

Electrostatic Requirements: A nitrogen atom at the 4-pyridyl position is irreplaceable for hydrogen bonding; substitution with carbon (e.g., phenyl) or electronegative groups (NO₂, Cl) destabilizes interactions .

Piperazino Advantage: Piperazine derivatives outperform piperidine analogs due to reduced steric bulk and preserved H-bonding capacity .